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Compound of Interest

Compound Name: 7-Fluoro-2-tetralone

Cat. No.: B1366250 Get Quote

An In-depth Technical Guide on the Physical Properties of 7-Fluoro-2-tetralone

This technical guide is intended for researchers, scientists, and drug development

professionals, providing a focused overview of the known physical properties of 7-Fluoro-2-
tetralone, specifically its melting and boiling points.

Compound Overview
7-Fluoro-2-tetralone (CAS RN: 29419-15-6) is a fluorinated bicyclic ketone. The introduction

of a fluorine atom to the tetralone scaffold can significantly alter its electronic properties,

lipophilicity, and metabolic stability, making it a molecule of interest in synthetic and medicinal

chemistry. It is an isomer of the more commonly cited 7-Fluoro-1-tetralone. Distinguishing

between these isomers is critical for accurate research and development.

Physical Properties
The available quantitative data for the physical properties of 7-Fluoro-2-tetralone are

summarized below.
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Property Value Source

Molecular Formula C₁₀H₉FO N/A

Molecular Weight 164.18 g/mol N/A

CAS Number 29419-15-6 N/A

Boiling Point 265.5 ± 40.0 °C at 760 mmHg [1][2][3]

Melting Point Not Available [2]

Density 1.199 g/cm³ [2]

Note: The melting point for 7-Fluoro-2-tetralone is not consistently reported in publicly

available databases, where it is often listed as "N/A".[2] This may suggest the compound is a

liquid at room temperature or that this specific data has not been widely published.

Experimental Protocols
While specific experimental procedures for the determination of 7-Fluoro-2-tetralone's

physical properties are not detailed in the cited literature, standard laboratory methodologies

would be applied.

Melting Point Determination
A standard technique for determining the melting point of a solid organic compound is using a

capillary melting point apparatus.

Sample Preparation: A small amount of the dried, purified solid is finely powdered and

packed into a capillary tube to a height of 2-3 mm.

Measurement: The capillary tube is placed in the heating block of a melting point apparatus.

Observation: The temperature is raised at a controlled rate. The melting point is recorded as

a range, from the temperature at which the first drop of liquid appears to the temperature at

which the entire sample is liquid.

Boiling Point Determination
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The boiling point is typically determined via distillation or using a micro-method for smaller

quantities.

Apparatus Setup: For distillation, the compound is placed in a round-bottom flask with a

distillation head, condenser, and a calibrated thermometer. The thermometer bulb should be

positioned just below the side arm of the distillation head.

Heating: The flask is heated gently.

Measurement: The boiling point is the temperature at which the vapor and liquid are in

equilibrium, observed as the stable temperature at which the liquid actively boils and

condenses on the thermometer. The atmospheric pressure is also recorded, as boiling point

is pressure-dependent.

Physicochemical Analysis Workflow
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of a chemical compound such as 7-Fluoro-2-tetralone.
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Logical workflow for physicochemical analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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